Cas no 594815-01-7 (2-chloro-1-(2-methylpyridin-3-yl)ethan-1-one)

• Product Name: 2-chloro-1-(2-methylpyridin-3-yl)ethan-1-one
• CAS No: 594815-01-7
• MF: C₈H₈ClNO
• MW: 169.608221054077
• MDL: MFCD18803259
• CID: 1114609
• PubChem ID: 21702098
• Update Time: 2025-05-21

2-chloro-1-(2-methylpyridin-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(2-methyl-3-pyridinyl)-Ethanone
• 2-chloro-1-(2-methyl-pyridin-3-yl)-ethanone
• Ethanone, 2-chloro-1-(2-methyl-3-pyridinyl)- (9CI)
• 2-chloro-1-(2-methylpyridin-3-yl)ethan-1-one
• 594815-01-7
• PURREDYCXMIGJH-UHFFFAOYSA-N
• SCHEMBL4970018
• EN300-1984222
• AKOS017413661
• 2-Chloro-1-(2-methyl-3-pyridinyl)ethanone
• DB-355502
• DTXSID201271525

• MDL： MFCD18803259
• Inchi： 1S/C8H8ClNO/c1-6-7(8(11)5-9)3-2-4-10-6/h2-4H,5H2,1H3
• InChI Key： PURREDYCXMIGJH-UHFFFAOYSA-N
• SMILES： ClCC(C1=CC=CN=C1C)=O

Computed Properties

• Exact Mass: 169.0294416g/mol
• Monoisotopic Mass: 169.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 30Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-chloro-1-(2-methylpyridin-3-yl)ethan-1-one

Introduction to 2-chloro-1-(2-methylpyridin-3-yl)ethan-1-one (CAS No. 594815-01-7) and Its Emerging Applications in Chemical Biology

2-chloro-1-(2-methylpyridin-3-yl)ethan-1-one, identified by its Chemical Abstracts Service (CAS) number 594815-01-7, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its versatile structural framework and potential pharmacological properties. This compound belongs to the class of chlorinated pyridine derivatives, which are widely recognized for their role in medicinal chemistry and drug discovery. The presence of both chloro and methyl substituents on the pyridine ring enhances its reactivity, making it a valuable scaffold for synthesizing biologically active molecules.

The structure of 2-chloro-1-(2-methylpyridin-3-yl)ethan-1-one features a carbonyl group at the first carbon atom, which is connected to a chloro-substituted pyridine ring at the second carbon. The third position of the pyridine ring is further substituted with a methyl group, creating a unique three-dimensional arrangement that influences its electronic and steric properties. This structural motif has been exploited in various synthetic strategies to develop novel compounds with therapeutic potential.

In recent years, 2-chloro-1-(2-methylpyridin-3-yl)ethan-1-one has been explored as an intermediate in the synthesis of small-molecule inhibitors targeting various biological pathways. One of the most promising areas of research involves its application in developing kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The chloro and methyl groups on the pyridine ring provide opportunities for hydrogen bonding and hydrophobic interactions with protein targets, enhancing binding affinity and selectivity.

Recent studies have highlighted the compound's role in modulating protein-protein interactions (PPIs), which are essential for numerous cellular processes. By designing derivatives of 2-chloro-1-(2-methylpyridin-3-yl)ethan-1-one, researchers have been able to develop molecules that disrupt aberrant PPIs involved in diseases such as Alzheimer's and Parkinson's. The flexibility offered by the pyridine scaffold allows for fine-tuning of physicochemical properties, enabling the optimization of drug-like characteristics such as solubility, permeability, and metabolic stability.

The pharmacokinetic profile of compounds derived from 2-chloro-1-(2-methylpyridin-3-yl)ethan-1-one has also been a focus of investigation. Structural modifications have been made to improve oral bioavailability and reduce off-target effects. For instance, replacing the chloro group with other electron-withdrawing or electron-donating substituents can alter the compound's metabolic pathways, leading to enhanced efficacy and reduced toxicity.

Another emerging application of this compound lies in its use as a building block for developing antimicrobial agents. The increasing prevalence of antibiotic-resistant bacteria has spurred research into novel antimicrobial strategies. Derivatives of 2-chloro-1-(2-methylpyridin-3-yl)ethan-1-one have shown promising activity against Gram-positive and Gram-negative bacteria by interfering with essential bacterial processes such as DNA replication and cell wall synthesis.

The synthesis of 2-chloro-1-(2-methylpyridin-3-yl)ethan-1-one itself is an intriguing aspect from a chemical perspective. The compound can be readily prepared through multi-step organic reactions involving condensation, chlorination, and methylation steps. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have further streamlined its preparation, allowing for scalable production necessary for industrial applications.

In conclusion, 2-chloro-1-(2-methylpyridin-3-ylenthanone) (CAS No. 59481501) represents a fascinating compound with diverse applications in chemical biology and drug discovery. Its unique structural features make it an ideal candidate for designing molecules targeting various diseases, including cancers, inflammatory disorders, and infections. As research continues to uncover new therapeutic avenues, this compound is poised to play a pivotal role in the development of next-generation pharmaceuticals.